Cas no 105729-54-2 (3,6-dibromo-9-prop-2-ynylcarbazole)
105729-54-2 structure
Product Name:3,6-dibromo-9-prop-2-ynylcarbazole
CAS No:105729-54-2
MF:C15H9Br2N
MW:363.046662092209
CID:1163271
PubChem ID:15544099
Update Time:2025-04-20
3,6-dibromo-9-prop-2-ynylcarbazole Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dibromo-9-prop-2-ynylcarbazole
- 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-
- ACMC-20m8ut
- 3,6-dibromo-9-(2-propynyl)carbazole
- CTK0G4814
- AGN-PC-00PM0U
- 1-(3',6'-dibromocarbazolyl)-2-propyne
- 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-; ACMC-20m8ut; 3,6-dibromo-9-(2-propynyl)carbazole; CTK0G4814; AGN-PC-00PM0U; 1-(3',6'-dibromocarbazolyl)-2-propyne;
- DTXSID20573908
- 3,6-DIBROMO-9-(PROP-2-YN-1-YL)-9H-CARBAZOLE
- QQIKLOBTAMDQGZ-UHFFFAOYSA-N
- 105729-54-2
- SCHEMBL10668111
- N-propargyl-3,6-dibromo carbazole
-
- Inchi: 1S/C15H9Br2N/c1-2-7-18-14-5-3-10(16)8-12(14)13-9-11(17)4-6-15(13)18/h1,3-6,8-9H,7H2
- InChI Key: QQIKLOBTAMDQGZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1C=C(C=CC=1N2CC#C)Br
Computed Properties
- Exact Mass: 362.90813g/mol
- Monoisotopic Mass: 360.91017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93000
- LogP: 4.95270
3,6-dibromo-9-prop-2-ynylcarbazole Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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